Cas no 1339679-02-5 (5-{[(9H-fluoren-9-yl)methoxy]carbonyl}-4H,5H,6H,7H-thieno[3,2-c]pyridine-4-carboxylic acid)

• Product Name: 5-{[(9H-fluoren-9-yl)methoxy]carbonyl}-4H,5H,6H,7H-thieno[3,2-c]pyridine-4-carboxylic acid
• CAS No: 1339679-02-5
• MF: C₂₃H₁₉NO₄S
• MW: 405.46626496315
• CID: 5771964
• PubChem ID: 63404911
• Update Time: 2025-06-09

5-{[(9H-fluoren-9-yl)methoxy]carbonyl}-4H,5H,6H,7H-thieno[3,2-c]pyridine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• AKOS012711860
• EN300-657892
• 5-{[(9H-fluoren-9-yl)methoxy]carbonyl}-4H,5H,6H,7H-thieno[3,2-c]pyridine-4-carboxylic acid
• 1339679-02-5
• Thieno[3,2-c]pyridine-4,5(4H)-dicarboxylic acid, 6,7-dihydro-, 5-(9H-fluoren-9-ylmethyl) ester

• Inchi： 1S/C23H19NO4S/c25-22(26)21-18-10-12-29-20(18)9-11-24(21)23(27)28-13-19-16-7-3-1-5-14(16)15-6-2-4-8-17(15)19/h1-8,10,12,19,21H,9,11,13H2,(H,25,26)
• InChI Key： KQQVUKXKKZSEIM-UHFFFAOYSA-N
• SMILES： S1C=CC2=C1CCN(C(=O)OCC1C3C=CC=CC=3C3=CC=CC=C13)C2C(=O)O

Computed Properties

• Exact Mass: 405.10347926g/mol
• Monoisotopic Mass: 405.10347926g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 4
• Complexity: 620
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 95.1Ų

Experimental Properties

• Density: 1.393±0.06 g/cm3(Predicted)
• Boiling Point: 635.4±55.0 °C(Predicted)
• pka: 3.38±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Fluorenes Fluorenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Fluorenes

Additional information on 5-{[(9H-fluoren-9-yl)methoxy]carbonyl}-4H,5H,6H,7H-thieno[3,2-c]pyridine-4-carboxylic acid

Introduction to 5-{[(9H-fluoren-9-yl)methoxy]carbonyl}-4H,5H,6H,7H-thieno[3,2-c]pyridine-4-carboxylic acid (CAS No. 1339679-02-5)

5-{[(9H-fluoren-9-yl)methoxy]carbonyl}-4H,5H,6H,7H-thieno[3,2-c]pyridine-4-carboxylic acid, identified by its CAS number 1339679-02-5, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the class of heterocyclic derivatives, featuring a fused thienopyridine core that is functionalized with an (9H-fluoren-9-yl)methoxycarbonyl (Fmoc) protecting group on the carboxyl moiety. The structural architecture of this molecule presents a unique combination of aromatic and heteroaromatic systems, which makes it a promising candidate for further exploration in drug discovery and development.

The thieno[3,2-c]pyridine scaffold is a privileged structure in medicinal chemistry due to its ability to interact with biological targets in multiple ways. It has been extensively studied for its potential applications in the treatment of various diseases, including cancer, neurological disorders, and infectious diseases. The presence of the Fmoc group at the 5-position of the thieno[3,2-c]pyridine ring enhances the stability and solubility of the compound, making it more amenable for synthetic modifications and biological evaluations.

Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of the interactions between this compound and biological targets. Studies suggest that the fluorenylmethoxy carbonyl moiety can serve as a hinge binder or an allosteric modulator, depending on the specific target protein. This flexibility in binding modes is highly desirable in drug design, as it allows for the development of compounds with improved efficacy and reduced side effects.

Moreover, the thieno[3,2-c]pyridine core has been shown to exhibit favorable pharmacokinetic properties when incorporated into drug candidates. Its rigid structure provides stability during metabolic processes, while its aromatic nature allows for efficient penetration across biological membranes. These characteristics make it an attractive scaffold for designing small-molecule inhibitors and activators.

In vitro studies have demonstrated that derivatives of 5-{[(9H-fluoren-9-yl)methoxy]carbonyl}-4H,5H,6H,7H-thieno[3,2-c]pyridine-4-carboxylic acid exhibit promising activity against several enzymes and receptors implicated in human diseases. For instance, modifications at the 4-position of the thieno[3,2-c]pyridine ring have been shown to enhance binding affinity to certain kinases and proteases. These findings highlight the potential of this compound as a lead structure for further optimization.

The synthesis of this compound involves multi-step organic transformations that require precise control over reaction conditions. The introduction of the Fmoc group necessitates anhydrous conditions and careful handling to prevent hydrolysis. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the heterocyclic core efficiently. These synthetic strategies ensure high yields and purity, which are critical for subsequent biological testing.

One of the most compelling aspects of this compound is its versatility in drug design. The presence of multiple functional groups allows chemists to modify various parts of the molecule without compromising its core structure. This flexibility has led to the development of libraries of derivatives that can be screened for biological activity using high-throughput screening (HTS) technologies. Such approaches have accelerated the discovery process in pharmaceutical research.

Recent publications have reported on novel derivatives of 5-{[(9H-fluoren-9-yl)methoxy]carbonyl}-4H,5H,6H,7H-thieno[3,2-c]pyridine-4-carboxylic acid that exhibit potent activity against disease-causing targets. For example, modifications designed to enhance binding interactions with specific protein domains have resulted in compounds with submicromolar IC50 values. These findings underscore the importance of rational drug design in leveraging structural diversity for therapeutic applications.

The future prospects for this compound are promising as ongoing research continues to uncover new biological functions and mechanisms. Integration with machine learning models has enabled researchers to predict potential bioactivities more accurately, thereby streamlining the drug discovery pipeline. Collaborative efforts between academic institutions and pharmaceutical companies are expected to yield innovative therapeutic agents based on this scaffold.

In conclusion,5-{[(9H-fluoren-9-yl)methoxy]carbonyl}-4H,5H,6H,7H-thieno[3,2-c]pyridine-4-carboxylic acid (CAS No. 1339679-02-5) represents a significant advancement in medicinal chemistry. Its unique structural features and demonstrated biological activity make it a valuable asset in the quest for novel therapeutics. As research progresses，this compound is poised to play a pivotal role in addressing unmet medical needs across various therapeutic areas.